Cas no 101116-81-8 (1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl-)
101116-81-8 structure
Product Name:1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl-
CAS No:101116-81-8
MF:C14H19N3O2
MW:261.319563150406
CID:155150
PubChem ID:3063574
Update Time:2025-04-19
1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl-
- 1-hexyl-2-phenyl-1,2,4-triazolidine-3,5-dione
- 2-Hexyl-3-phenylbicarbamimide
- AC1MI5XD
- Bicarbamimide, 2-hexyl-3-phenyl-
- LS-43603
- UR 94
- DTXSID50143739
- 1,2,4-Triazolidine-3,5-dione, 1-hexyl-2-phenyl-
- 101116-81-8
-
- Inchi: 1S/C14H19N3O2/c1-2-3-4-8-11-16-13(18)15-14(19)17(16)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3,(H,15,18,19)
- InChI Key: SMJUUWGWPHPKAJ-UHFFFAOYSA-N
- SMILES: O=C1NC(N(C2C=CC=CC=2)N1CCCCCC)=O
Computed Properties
- Exact Mass: 261.14787
- Monoisotopic Mass: 261.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.147
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.547
- PSA: 52.65
- LogP: 2.31990
1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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